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Compound of Interest

Compound Name: Chidamide

Cat. No.: B1683975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Chidamide, a selective histone deacetylase (HDAC) inhibitor. Adherence to these procedures

is essential to ensure a safe laboratory environment and minimize exposure risk.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

exposure to Chidamide.[1] While some safety data sheets (SDS) state that Chidamide is not

classified as a hazardous substance, it is prudent to handle it as a potentially hazardous

compound.[2]

Recommended PPE for Handling Chidamide:
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves is recommended.[3][4]

Provides a robust barrier

against skin contact. The outer

glove should be worn over the

gown cuff and changed

immediately if contaminated.[3]

Eye Protection
Safety glasses with side

shields or a face shield.[1]

Protects against splashes and

aerosols. A face shield should

be used when there is a higher

risk of splashing.[3]

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form or when engineering

controls are not sufficient to

control airborne particles.[2][3]

Minimizes the risk of inhaling

the compound, which is a

primary route of exposure.[5]

Body Protection
A disposable, long-sleeved,

impervious gown.[3][4]

Prevents contamination of

personal clothing and skin.

Gowns should have a solid

front and be securely fastened.

Safe Handling and Operational Workflow
A systematic approach to handling Chidamide, from preparation to disposal, is crucial for

maintaining a safe working environment.

Workflow for Handling Chidamide:
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Safe Handling Workflow for Chidamide
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Caption: Workflow for the safe handling of Chidamide.
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Step-by-Step Handling Procedures:

Preparation:

Work should be conducted in a designated area with appropriate exhaust ventilation.[2]

Before handling, ensure all necessary PPE is readily available and in good condition.

Assemble all required materials, including Chidamide, solvents, and experimental

apparatus.

Handling:

Chidamide is a crystalline solid.[6][7] Avoid the formation of dust and aerosols.[2]

If weighing the solid form, do so within a chemical fume hood or other ventilated

enclosure.

When preparing solutions, Chidamide is soluble in organic solvents like DMSO and

dimethylformamide.[6][7] It is sparingly soluble in aqueous buffers.[6][7] For maximum

solubility in aqueous buffers, first dissolve Chidamide in DMSO and then dilute with the

aqueous buffer.[6][7] It is not recommended to store aqueous solutions for more than one

day.[6][7]

Storage:

Store Chidamide at -20°C in a tightly sealed container.[2][7]

Keep the container in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[2]

Chidamide is incompatible with strong acids, strong bases, strong oxidizing agents, and

strong reducing agents.[2]

Emergency Procedures
First Aid Measures:
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Skin Contact: Immediately rinse the affected skin area with large amounts of water.[2]

Remove contaminated clothing.[1][2]

Eye Contact: Flush eyes immediately with large amounts of water, separating the eyelids to

ensure thorough flushing.[2] Seek prompt medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water if the person is conscious.[2] Do not induce

vomiting unless directed by medical personnel.[2] Seek immediate medical attention.[2]

Spill Response:

Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill if it is safe to do so.[8]

Collect the spilled material with an absorbent material and place it in a sealed, appropriately

labeled container for disposal.[8]

Thoroughly clean the spill area.[8]

Disposal Plan
All waste materials contaminated with Chidamide should be considered hazardous waste.

Waste Collection:

Collect all disposable PPE (gloves, gown, etc.) in a designated hazardous waste

container.

Any unused Chidamide and contaminated labware should also be placed in a sealed

container for hazardous waste.

Disposal:
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Dispose of all Chidamide-contaminated waste in accordance with institutional, local, and

national regulations for chemical waste.

Avoid releasing Chidamide into the environment.[2] Keep it away from drains, water

courses, and soil.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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